4-[(4-chloroanilino)methylene]-2-[(4-chlorobenzyl)oxy]-1,3(2H,4H)-isoquinolinedione

• IUPAC Name: 4-[(4-chlorophenyl)iminomethyl]-2-[(4-chlorophenyl)methoxy]-3-hydroxyisoquinolin-1-one
• InChI: InChI=1S/C23H16Cl2N2O3/c24-16-7-5-15(6-8-16)14-30-27-22(28)20-4-2-1-3-19(20)21(23(27)29)13-26-18-11-9-17(25)10-12-18/h1-13,29H,14H2
• InChI Key: JKKJNJNCCXZNJC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(N(C2=O)OCC3=CC=C(C=C3)Cl)O)C=NC4=CC=C(C=C4)Cl
• Molecular Formula: C23H16Cl2N2O3
• Molecular Weight: 439.3 g/mol

Description

4-[(4-chloroanilino)methylene]-2-[(4-chlorobenzyl)oxy]-1,3(2H,4H)-isoquinolinedione is a useful research compound. Its molecular formula is C23H16Cl2N2O3 and its molecular weight is 439.29. The purity is usually 95%.
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Scientific Research Applications

Photoinduced Electron Transfer Oxygenations

The study by Wang et al. explored photoinduced electron transfer oxygenations of 4-Arylmethylene-1,3(2H,4H)-isoquinolinediones, yielding oxiranes and 1, 3, 4-isoquinolinetriones as major products. This process initiates via single electron transfer and proceeds through anion radicals of the substrates, suggesting applications in synthetic chemistry and materials science (Wang, Tian, Ling, & Xu, 2000).

Reduction Reactions

Elliott and Takekoshi conducted catalytic hydrogenation and reduction with sodium borohydride on similar compounds, leading to derivatives with applications in the development of pharmaceuticals and agrochemicals (Elliott & Takekoshi, 1976).

Dye-Sensitized Photooxygenations

Ke-Qing et al. reported on singlet oxygen reactions sensitized by anionic and tetraphenylporphin sensitizers, yielding various oxidized products. These findings could be relevant for applications in photodynamic therapy and the development of light-sensitive materials (Ke-Qing, Gang, Hu, & Jian-hua, 1998).

Synthetic Studies

Brown, Rae, and Sternhell described synthetic routes leading to derivatives through nucleophilic reactions, which could be important for the design of novel organic molecules with potential applications in drug discovery and material science (Brown, Rae, & Sternhell, 1965).

Antimicrobial Agents

Desai, Dodiya, and Shihora synthesized compounds with potential antimicrobial activity, illustrating the potential of such chemical structures in the development of new antibiotics and antifungal agents (Desai, Dodiya, & Shihora, 2011).